Cas no 68325-15-5 (3-chloropyridine-4-carbonitrile)

• Product Name: 3-chloropyridine-4-carbonitrile
• CAS No: 68325-15-5
• Molecular Formula: C₆H₃ClN₂
• Molecular Weight: 138.5544
• MDL: MFCD05663706
• CID: 58757
• PubChem ID: 10678306

3-chloropyridine-4-carbonitrile Properties

Names and Identifiers

• 3-Chloro-4-cyanopyridine
• 3-Chloropyridine-4-carbonitrile
• 3-chloro-5-cyanopyridine
• 3-Chloroisonicotinonitrile
• 3-Chloro-4-pyridinecarbonitrile
• 4-PYRIDINECARBONITRILE, 3-CHLORO-
• PubChem15941
• 3-Chloro-isonicotinonitrile
• KSC352O9N
• EBD2606
• 3-chloro-4-pyridine carbonitrile
• JLLJPPBGJVCFGG-UHFFFAOYSA-N
• STL555642
• SBB054381
• BBL101845
• AB21895
• RP20490
• RP20487
• TRA0100434
• RP01178
• CS-
• 2,3-Butanediol,1,4-dimercapto-, (2R,3S)-rel-
• Z1201623149
• 4-Pyridinecarbonitrile,3-chloro-
• AKOS005199115
• BCP34252
• SY007546
• J-512222
• SCHEMBL190868
• A9107
• PS-4536
• MFCD05663706
• DTXSID40443311
• GEO-03482
• AC-1913
• FT-0647768
• C2998
• 68325-15-5
• EN300-100844
• AM804228
• CS-W003228
• 3-Chloro-4-cyanopyridine,98%
• DB-015996

• MDL： MFCD05663706
• InChIKey： JLLJPPBGJVCFGG-UHFFFAOYSA-N
• Inchi： 1S/C6H3ClN2/c7-6-4-9-2-1-5(6)3-8/h1-2,4H
• SMILES： ClC1C([H])=NC([H])=C([H])C=1C#N

Computed Properties

• Exact Mass: 137.998476g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.998476g/mol
• Monoisotopic Mass: 137.998476g/mol
• Topological Polar Surface Area: 36.7Ų
• Heavy Atom Count: 9
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.60668
• PSA: 36.68000
• Refractive Index: 1.566
• Boiling Point: 233.3℃ at 760 mmHg
• Melting Point: 72.0 to 76.0 deg-C
• Flash Point: 94.899℃
• Color/Form: Solid
• Solubility: Not determined.
• Density: 1.331

3-chloropyridine-4-carbonitrile Security Information

• Symbol:
• Safety Term：6.1
• Safety Instruction： 26-36/37
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN3439
• Hazard Statement： H311,H302,H332,H315,H319,H335
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Danger
• HazardClass：6.1

3-chloropyridine-4-carbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%